Diethyl 2-({[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}methylene)malonate

• IUPAC Name: diethyl 2-[[(4-naphthalen-2-yl-1,3-thiazol-2-yl)amino]methylidene]propanedioate
• InChI: InChI=1S/C21H20N2O4S/c1-3-26-19(24)17(20(25)27-4-2)12-22-21-23-18(13-28-21)16-10-9-14-7-5-6-8-15(14)11-16/h5-13H,3-4H2,1-2H3,(H,22,23)
• InChI Key: BJZGBLSCAUCXPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=NC(=CS1)C2=CC3=CC=CC=C3C=C2)C(=O)OCC
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol
• CAS No.: 478258-62-7

Description

Diethyl 2-({[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}methylene)malonate (DETM) is a novel organosulfur compound that has been studied in recent years for its potential applications in the field of medicinal chemistry. DETM has been synthesized in various ways and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Novel Route to Heteroaromatic Compounds

The synthesis of 3-dimethylallyl-4-hydroxy-2-quinolones and related compounds demonstrates the versatility of reactions involving diethyl malonate derivatives. Such reactions can yield unexpected products like 3,3′-methylenebis-4-hydroxy-2-quinolones and dibenzo[b,h][1,6]naphthyridin-6(5H)-ones, which are of interest in the synthesis of heteroaromatic compounds. A mechanism explaining these outcomes highlights the complexity and potential of chemical synthesis in generating novel molecules for further study and application (Oels, Storer, & Young, 1978).

Synthesis of Derivatives for Biological Studies

The efficient synthesis of 4-Hydroxybenzo[h]Quinoline-2(1H)-One and derivatives through cyclization of amino acids and diethyl malonate underlines the methodological advancements in creating compounds for biological evaluation. The structural confirmation via spectroscopic methods supports the reliability of these synthesis pathways for producing potentially bioactive molecules (Rufchahi & Pourbabaea, 2016).

Radioisotope Labelled Compound Synthesis

In the realm of radiotracer chemistry, the synthesis of carbon-14 labelled versions of compounds, specifically for studying the metabolism, residue, and environmental behavior of pesticides like dufulin, showcases the application of diethyl malonate derivatives in environmental and pharmacokinetic research. The technical sophistication of these syntheses, achieving high radiochemical purity and specific activities, is critical for tracing and understanding the behavior of such compounds in biological and environmental systems (Yang et al., 2018).